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Abstract
Barium chromate (BaCrO₄) is an inorganic compound recognized for its characteristic yellow

color and its utility in a range of industrial applications, from pigments to pyrotechnics.[1][2] For

researchers and professionals in the life sciences, an understanding of its chemical and

physical properties, synthesis, and biological interactions is crucial, particularly concerning its

toxicological profile. This technical guide provides an in-depth overview of barium chromate,

including its chemical formula, structure, physicochemical properties, detailed experimental

protocols for its synthesis and characterization, and a summary of its known biological effects.

Chemical Formula and Structure
Barium chromate is an inorganic salt with the chemical formula BaCrO₄.[3][4] It is composed

of a barium cation (Ba²⁺) and a chromate anion (CrO₄²⁻). The elements present are barium,

chromium, and oxygen.[5]

The crystal structure of barium chromate is orthorhombic and is isostructural with barite

(BaSO₄).[6] This crystalline nature contributes to its properties as a stable, yellow powder.[5]
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Barium chromate is a yellow, sand-like powder.[3][4] A summary of its key quantitative

properties is presented in Table 1.

Property Value Reference(s)

Molecular Formula BaCrO₄ [3][7]

Molar Mass 253.32 g/mol [3][7]

Appearance Yellow crystalline powder [4][6]

Density 4.498 g/cm³ [4][5]

Melting Point
Decomposes at 210 °C (410

°F; 483 K)
[4]

Solubility in Water 0.2775 mg/100 mL at 20 °C [4]

Solubility Product (Ksp) 1.17 × 10⁻¹⁰ [4][5]

Solubility in other solvents Soluble in strong acids [4][5]

Experimental Protocols
Synthesis of Barium Chromate via Precipitation
This protocol describes the laboratory-scale synthesis of barium chromate by a precipitation

reaction between barium chloride and sodium chromate.[8][9]

3.1.1. Materials and Reagents

Barium chloride (BaCl₂)

Sodium chromate (Na₂CrO₄)

Distilled or deionized water

3.1.2. Equipment

Glass beakers
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Stirring rod or magnetic stirrer

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

3.1.3. Procedure

Prepare Reactant Solutions:

Prepare a 0.3 M solution of barium chloride in distilled water.

Prepare a 0.3 M solution of sodium chromate in distilled water.

Precipitation:

At room temperature (25°C), slowly add the sodium chromate solution to the barium

chloride solution while stirring continuously.[8]

A yellow precipitate of barium chromate will form immediately.[10]

Digestion of Precipitate:

Continue stirring the mixture for a short period to allow for complete precipitation.

Filtration and Washing:

Separate the barium chromate precipitate from the solution by filtration.

Wash the precipitate several times with distilled water to remove soluble impurities, such

as sodium chloride.[4]

Drying:

Dry the collected barium chromate powder in an oven at a temperature between 60-80°C

until a constant weight is achieved.[11]
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Under these conditions, a yield of approximately 93% with a purity of up to 98% can be

expected.[8] The chemical reaction for this synthesis is:

BaCl₂(aq) + Na₂CrO₄(aq) → BaCrO₄(s) + 2NaCl(aq)[5]

Workflow for Barium Chromate Synthesis

Prepare 0.3M BaCl₂
and 0.3M Na₂CrO₄

solutions

Mix solutions at 25°C
with stirring

Precipitation of
BaCrO₄ occurs

Filter to separate
precipitate

Wash precipitate with
distilled water

Dry the precipitate
at 60-80°C

Characterize the
pure BaCrO₄ powder
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Workflow for the synthesis and characterization of barium chromate.

Characterization of Barium Chromate
The synthesized barium chromate can be characterized using various analytical techniques to

confirm its identity and purity.

3.2.1. Gravimetric Analysis

Barium content can be determined gravimetrically by converting barium chromate to barium

sulfate.[8]

3.2.2. Spectroscopic Analysis

Atomic Absorption Spectroscopy (AAS): To determine the percentage of chromium in the

sample.[8]

Infrared (IR) Spectroscopy: To identify the characteristic vibrational modes of the chromate

ion.

3.2.3. X-ray Diffraction (XRD)

XRD analysis can be used to confirm the orthorhombic crystal structure of the synthesized

barium chromate.

Applications in Research and Technology
While direct applications in drug development are not prominent, barium chromate is utilized

in several areas of scientific and industrial research:

Pigment Industry: It is used as a yellow pigment known as "lemon yellow" or "baryta yellow".

[7][12]

Corrosion Inhibition: Barium chromate is an effective corrosion inhibitor in primers and

coatings for metals.[10][12]
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Pyrotechnics: It serves as an oxidizing agent and a burn rate modifier in pyrotechnic

compositions.[3][10]

Catalysis: It has been investigated for its catalytic properties, for instance, in the

photocatalytic degradation of organic dyes.[13]

Electroplating: It is used as a sulfate scavenger in chromium electroplating baths to prolong

their operational life.[10]

Toxicology and Biological Significance
For professionals in drug development and the life sciences, the toxicology of barium
chromate is of primary concern.

5.1. Cellular Effects

Barium chromate is classified as cytotoxic and genotoxic.[10] Studies have shown that it can

induce damage in human lung cells.[6] The genotoxicity may be a result of the combined

effects of both the barium and chromate ions.[6]

5.2. Carcinogenicity

Hexavalent chromium compounds, including barium chromate, are recognized as human

carcinogens, particularly associated with an increased risk of lung cancer upon inhalation.[10]

[11] The International Agency for Research on Cancer (IARC) classifies barium chromate as a

Group 1 carcinogen.[5]

5.3. Signaling Pathways

The precise molecular mechanisms and signaling pathways affected by barium chromate are

not extensively detailed in the literature. However, it is known that hexavalent chromium

compounds can induce carcinogenesis by overstimulating cellular regulatory pathways and

increasing peroxide levels through the activation of certain mitogen-activated protein kinases

(MAPKs).[3] They can also cause transcriptional repression by affecting histone modification.[3]

Due to the lack of specific pathway information for barium chromate, a generalized diagram of

cellular uptake and potential downstream effects is presented below.
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Potential cellular effects of barium chromate exposure.
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Safety and Handling
Barium chromate is toxic and a confirmed carcinogen.[10][11] It should be handled with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection, especially when dealing with the powder form to prevent inhalation.[11] It

is also a strong oxidizing agent and may react vigorously with reducing agents.[5][11]

Conclusion
Barium chromate is a well-characterized inorganic compound with a range of industrial

applications. For the scientific research community, particularly in fields related to human

health, its significance is primarily defined by its toxicological properties. While not a direct tool

in drug development, understanding its synthesis, properties, and biological effects is essential

for assessing its environmental and health impacts. The experimental protocols provided herein

offer a basis for the controlled synthesis and analysis of this compound for further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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